Cas no 1047723-55-6 (1-azatricyclo3.3.1.1,3,7decane-4-carboxylic acid)

• Product Name: 1-azatricyclo3.3.1.1,3,7decane-4-carboxylic acid
• CAS No: 1047723-55-6
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5242407
• PubChem ID: 59823410
• Update Time: 2026-03-08

1-azatricyclo3.3.1.1,3,7decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Azatricyclo[3.3.1.1,3,7]decane-4-carboxylic acid
• 1-Azatricyclo[3.3.1.1,3,7]decane-4-carboxylicacid
• 1-azaadamantane-4-carboxylic acid
• 1-azatricyclo3.3.1.1,3,7decane-4-carboxylic acid

• Inchi： 1S/C10H15NO2/c12-10(13)9-7-1-6-2-8(9)5-11(3-6)4-7/h6-9H,1-5H2,(H,12,13)
• InChI Key： YEZGAQFGQCXRMA-UHFFFAOYSA-N
• SMILES： OC(C1C2CN3CC(C2)CC1C3)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: -1.7
• Topological Polar Surface Area: 40.5

Additional information on 1-azatricyclo3.3.1.1,3,7decane-4-carboxylic acid

1-Azatricyclo[3.3.1.1³,³⁷]decane-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1047723-55-6, known as 1-azatricyclo[3.3.1.1³,³⁷]decane-4-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique bicyclic structure and functional groups, which make it a valuable subject for both theoretical and applied research.

1-Azatricyclo[3.3.1.1³,³⁷]decane-4-carboxylic acid is characterized by its tricyclic framework, which includes a carboxylic acid group and an azacycle moiety. The molecule's structure is highly symmetrical, which contributes to its stability and reactivity under various conditions. Recent studies have highlighted its potential applications in drug design, where its rigid framework can serve as a scaffold for bioactive compounds.

The synthesis of 1-azatricyclo[3.3.1.1³,³⁷]decane-4-carboxylic acid involves a multi-step process that typically begins with the preparation of precursor compounds such as aziridines or other nitrogen-containing rings. Advanced techniques such as ring-closing metathesis and subsequent functionalization steps are often employed to achieve the desired tricyclic structure with high efficiency.

One of the most exciting developments in the study of this compound is its role in the development of novel materials with tailored properties. For instance, researchers have explored the use of 1-azatricyclo[3.3.1.1³,³⁷]decane-4-carboxylic acid in creating self-healing polymers and stimuli-responsive materials due to its ability to form strong hydrogen bonds and reversible interactions.

In addition to its material science applications, CAS No. 1047723-55-6 has also been investigated for its potential in catalysis and enzyme inhibition studies. Its unique electronic properties make it an ideal candidate for designing catalysts with high selectivity and efficiency in organic transformations.

The physical and chemical properties of 1-azatricyclo[3.3.1.1³,³⁷]decane-4-carboxylic acid are well-documented, including its melting point, solubility, and spectroscopic characteristics (e.g., IR and NMR). These properties not only aid in its characterization but also provide insights into its behavior under different environmental conditions.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's electronic structure and reactivity patterns using density functional theory (DFT) calculations and molecular dynamics simulations.

In conclusion, CAS No: 1047723-55-6, or 1-azatricyclo[3.3., carboxylic acid, stands out as a versatile molecule with a wide range of applications across multiple disciplines.